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Compound of Interest

Compound Name: Ethyl Phenylsulfinylacetate

Cat. No.: B1311388 Get Quote

Disclaimer: As of December 2025, detailed safety and toxicological data specifically for ethyl
phenylsulfinylacetate (CAS No. 54882-04-1) is not readily available in public safety

databases. This guide has been compiled using safety data for the structurally related

compound, ethyl phenylacetate (CAS No. 101-97-3), and general safety principles for

sulfoxides. The presence of a sulfoxide group can significantly alter the chemical reactivity,

biological activity, and toxicological profile of a molecule. Therefore, this information should be

used as a preliminary guideline only. A comprehensive, substance-specific risk assessment is

mandatory before handling ethyl phenylsulfinylacetate.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the presumed safety and handling

precautions for ethyl phenylsulfinylacetate.

Hazard Identification and Classification
While specific hazard classifications for ethyl phenylsulfinylacetate are unavailable, based on

the data for ethyl phenylacetate, the following hazards should be anticipated. The sulfoxide

group may introduce additional, uncharacterized hazards.

Anticipated GHS Classification (based on Ethyl Phenylacetate):

Acute Toxicity, Oral: Category 5 - May be harmful if swallowed.

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[1]
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Serious Eye Damage/Eye Irritation: Category 2 - Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation) -

May cause respiratory irritation.[1]

Signal Word: Warning[1]

Hazard Statements (Anticipated):

H303: May be harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

General Sulfoxide Class Hazards:

Sulfoxides can be mild irritants.[2]

Some sulfoxides, like Dimethyl Sulfoxide (DMSO), can readily penetrate the skin and may

carry dissolved toxic substances into the body.[3][4][5]

Thermal decomposition of sulfoxides can release irritating and toxic gases, including sulfur

oxides.[3][6]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of the related

compound, ethyl phenylacetate. These values should be considered indicative only.
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Property Value (for Ethyl Phenylacetate)

Molecular Formula C10H12O2

Molecular Weight 164.2 g/mol

Appearance Light yellow liquid

Odor Vinegar-like

Boiling Point 226 °C / 438.8 °F

Melting Point -29 °C / -20.2 °F

Flash Point 102 °C / 215.6 °F

Density 1.030 g/cm³

Vapor Pressure <0.1 mbar @ 25 °C

Water Solubility Insoluble

Data sourced from multiple safety data sheets for ethyl phenylacetate.[1][7]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

Engineering Controls:

Work with ethyl phenylsulfinylacetate should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.[1]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

Personal Protective Equipment (PPE):
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PPE Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields (conforming to EN166

or NIOSH standards) or a full-

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Skin Protection

Chemically resistant gloves

(e.g., Butyl rubber, Nitrile

rubber). Inspect gloves for

tears before use.

Prevents direct skin contact,

which can cause irritation.[2]

The potential for skin

penetration, a known property

of some sulfoxides, makes

glove use critical.

Body Protection

Flame-resistant lab coat,

closed-toe shoes, and long

pants.

Protects skin and clothing from

splashes and potential fire

hazards.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. For large spills or in

poorly ventilated areas, use a

NIOSH-approved respirator

with appropriate cartridges.

Prevents inhalation of vapors

that may cause respiratory

tract irritation.

A general workflow for laboratory safety when handling chemicals is outlined below.
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Preparation

Handling

Disposal & Cleanup

Assess Risks:
Review SDS and literature

Select & Inspect PPE:
Goggles, Gloves, Lab Coat

Verify Engineering Controls:
Fume Hood, Eyewash Station

Handle Chemical in Fume Hood

Use Secondary Containment
for Transport

Segregate Hazardous Waste

Decontaminate Glassware
& Work Surfaces

Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

General Laboratory Chemical Safety Workflow.
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Handling and Storage
Safe Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe mists or vapors.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Use spark-proof tools and take precautionary measures against static discharges if the

material is handled under conditions that could generate flammable vapors.[8]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed to prevent moisture absorption and contamination.[1]

Store away from incompatible materials.[7]

Accidental Release and First Aid Measures
Accidental Release:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Contain the spillage using inert absorbent material (e.g., sand, vermiculite). Do not

allow the chemical to enter drains.[2]

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[2]

Decontaminate: Clean the spill area thoroughly.
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First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If respiratory irritation

persists, seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing. Seek medical attention if

skin irritation develops or persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and seek immediate medical attention or

call a poison control center.[1][2]

Stability and Reactivity
Reactivity: Based on ethyl phenylacetate, no specific reactivity hazards are known under

normal conditions.[7]

Chemical Stability: The compound is expected to be stable under recommended storage

conditions.[7]

Hazardous Reactions: No hazardous reactions have been reported for ethyl phenylacetate.

[7]

Conditions to Avoid: Incompatible products, excess heat.[7]

Incompatible Materials: Strong oxidizing agents, strong bases.[7]

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide

(CO), carbon dioxide (CO2), and sulfur oxides (SOx).[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6149452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149452/
https://apps.dtic.mil/sti/citations/ADA082824
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149452/
https://apps.dtic.mil/sti/citations/ADA082824
https://www.jsynthchem.com/article_196385_e6a1e7d150df0d9fe7969aa144ae51f3.pdf
https://www.jsynthchem.com/article_196385_e6a1e7d150df0d9fe7969aa144ae51f3.pdf
https://www.jsynthchem.com/article_196385_e6a1e7d150df0d9fe7969aa144ae51f3.pdf
https://www.jsynthchem.com/article_196385_e6a1e7d150df0d9fe7969aa144ae51f3.pdf
https://www.jsynthchem.com/article_196385_e6a1e7d150df0d9fe7969aa144ae51f3.pdf
https://www.jsynthchem.com/article_196385_e6a1e7d150df0d9fe7969aa144ae51f3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: General Procedure for
Oxidation of a Sulfide to a Sulfoxide
This protocol describes a general method for synthesizing a sulfoxide, which would be

analogous to the preparation of ethyl phenylsulfinylacetate from its corresponding sulfide

precursor. This procedure is adapted from established methods for sulfide oxidation.[1]

Objective: To safely and selectively oxidize an aryl sulfide to the corresponding aryl sulfoxide

using hydrogen peroxide as the oxidant.

Materials:

Aryl sulfide (e.g., ethyl phenylthioacetate)

Hydrogen peroxide (30% aqueous solution)

Glacial acetic acid

Sodium hydroxide (4M aqueous solution)

Dichloromethane (CH2Cl2)

Anhydrous sodium sulfate (Na2SO4)

Deionized water

Procedure:

Reaction Setup: In a chemical fume hood, charge a round-bottom flask equipped with a

magnetic stir bar with the aryl sulfide (1 equivalent) and glacial acetic acid (approx. 1 mL per

mmol of sulfide).

Initiate Cooling: Place the flask in an ice-water bath to control the reaction temperature.

Addition of Oxidant: Slowly add 30% hydrogen peroxide (4 equivalents) to the stirred solution

dropwise, ensuring the temperature does not rise significantly.
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Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) until the starting sulfide is consumed.

Over-oxidation to the sulfone can occur, so careful monitoring is crucial.[1]

Workup - Quenching: Once the reaction is complete, carefully neutralize the solution with 4M

aqueous NaOH. Perform this step slowly in an ice bath as the neutralization is exothermic.

Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product

with dichloromethane (3x volumes).

Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

Solvent Removal: Filter off the drying agent and concentrate the organic layer under reduced

pressure using a rotary evaporator to yield the crude sulfoxide.

Purification: The crude product can be purified by flash column chromatography if necessary.
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Reaction

Workup & Isolation

1. Dissolve Sulfide
in Acetic Acid

2. Cool in Ice Bath

3. Add H2O2 Dropwise

4. Stir at RT & Monitor by TLC

5. Neutralize with NaOH

Reaction Complete

6. Extract with CH2Cl2

7. Dry Organic Layer (Na2SO4)

8. Concentrate in vacuo

9. Purify (optional)
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Workflow for the Oxidation of a Sulfide to a Sulfoxide.
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Toxicological and Ecotoxicological Information
Toxicological Information (Extrapolated from Ethyl Phenylacetate):

Endpoint Result Species

Acute Oral Toxicity (LD50) 3300 mg/kg Rat

Acute Dermal Toxicity (LD50) > 5000 mg/kg Rabbit

Data sourced from a safety data sheet for ethyl phenylacetate.

Carcinogenicity: No component of the related product, ethyl phenylacetate, is identified as a

probable, possible, or confirmed human carcinogen by IARC.

Germ Cell Mutagenicity: No data available.

Reproductive Toxicity: No data available.

Ecotoxicological Information (Extrapolated from Ethyl Phenylacetate):

The substance is not expected to be hazardous to the environment or non-degradable in

wastewater treatment plants.[1]

Due to low water solubility, it is not likely to be mobile in the environment.[1]

The substance is not considered persistent, bioaccumulative, and toxic (PBT) or very

persistent and very bioaccumulative (vPvB).

This guide provides a framework for the safe handling of ethyl phenylsulfinylacetate based

on available data for related compounds. It is imperative for researchers to treat this substance

as potentially hazardous, adhering to stringent safety protocols until specific data becomes

available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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